N-(4-fluorobenzyl)-4-((2-methoxyethoxy)methyl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(2-methoxyethoxymethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C17H25FN2O3/c1-22-10-11-23-13-15-6-8-20(9-7-15)17(21)19-12-14-2-4-16(18)5-3-14/h2-5,15H,6-13H2,1H3,(H,19,21)
• InChI Key: COPKCAJVTBWGDW-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC1CCN(CC1)C(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O3
• Molecular Weight: 324.4 g/mol

Description

N-(4-fluorobenzyl)-4-((2-methoxyethoxy)methyl)piperidine-1-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It is also known as FUB-PB-22 and is a synthetic cannabinoid. Synthetic cannabinoids are compounds that are designed to mimic the effects of THC, the active ingredient in marijuana. FUB-PB-22 is a potent synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects.

Scientific Research Applications

Synthesis and Evaluation for Medical Applications

N-(4-fluorobenzyl)-4-((2-methoxyethoxy)methyl)piperidine-1-carboxamide and its derivatives have been explored in various scientific research applications, primarily focusing on their synthesis and potential as therapeutic agents. One significant area of research involves the development and characterization of novel compounds derived from this chemical structure for their anti-inflammatory, analgesic, and potential therapeutic uses.

For instance, a study focused on the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating their anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), showing significant potential as COX-2 selective inhibitors with considerable analgesic and anti-inflammatory effects (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Pharmacological Studies and Drug Development

Another critical area of research involving N-(4-fluorobenzyl)-4-((2-methoxyethoxy)methyl)piperidine-1-carboxamide derivatives is in pharmacological studies and drug development, particularly in neuropharmacology and cancer therapy. These studies involve the development of fluorine-18-labeled derivatives for PET imaging, aiding in the understanding of biological pathways and drug kinetics in vivo. For example, research on fluorine-18-labeled 5-HT1A antagonists highlights the utility of these derivatives in biological imaging to assess serotonin levels, offering insights into neurological conditions and potential therapeutic targets (L. Lang, E. Jagoda, B. Schmall, B. Vuong, H. R. Adams, D. Nelson, R. Carson, W. Eckelman, 1999).

Chemical Synthesis and Material Science

Research in chemical synthesis and material science also utilizes N-(4-fluorobenzyl)-4-((2-methoxyethoxy)methyl)piperidine-1-carboxamide derivatives for creating new chemical entities with potential applications in various fields, including materials science. These efforts focus on synthesizing compounds with specific characteristics, such as improved systemic exposure or novel polyamides for technological applications.

For instance, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid demonstrates an approach to improving drug exposure, highlighting the versatility of these compounds in developing new therapeutic agents (W. M. Owton, M. Brunavs, Martin Victor Miles, D. Dobson, D. J. Steggles, 1995).